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Compound of Interest

Compound Name: 2-ethylbenzene-1-sulfonamide
CAS No.: 85-92-7
Cat. No.: B1627353

Get Quote

. J

Part 1: Immediate Action (The "Red Card")

If you are currently dealing with a spill or immediate disposal requirement, follow these critical
parameters.
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Parameter Directive

Solid (Pure substance) or Liquid (If dissolved in

Waste State
solvent).[1]

Respiratory/Skin Sensitizer & Irritant.[1][2][3]

Primary Hazard _ _ o
Potential aquatic toxicity.[4][5][6][7]

Do NOT mix with Strong Oxidizers (e.qg., Nitric
Incompatibility Acid, Peroxides) or Strong Acids (Risk of
hydrolysis/SO:z evolution).[1]

) Non-Halogenated Organic Waste (High-
Disposal Stream . _
Temperature Incineration).[1]

Dampen with inert solvent (e.g., PEG-400 or
Spill Cleanup water) to suppress dust.[1] Scoop into a sealed

container. Do not sweep dry dust.

Part 2: Chemical Profile & Hazard Logic[2][5]

To dispose of 2-ethylbenzene-1-sulfonamide (CAS: 17536-18-8) correctly, you must
distinguish it from its parent hydrocarbons.[1]

The "Ethylbenzene” Confusion: Do not confuse this compound with Ethylbenzene (CAS: 100-
41-4), which is a highly flammable liquid solvent. The addition of the sulfonamide group (-
SO:2NHz2) drastically alters the physical and chemical properties:

o State: It is a solid at room temperature (unlike liquid ethylbenzene).

 Solubility: It has moderate water solubility but high solubility in polar organic solvents
(DMSO, Methanol).

e Reactivity: The sulfonamide nitrogen is weakly acidic (
). It can form salts with strong bases.

Why Incineration? Sulfonamides are biologically active scaffolds (often used in drug discovery
for carbonic anhydrase inhibition). Because of their potential biological persistence and aquatic

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://amsty.com/images/SDS/SDS%20EB%202023%20EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC148491000&productDescription=BENZENESULFONAMIDE%2C+98%2B%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05908AP&productDescription=ETHYLBENZENE+99%25+500ML&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/100-41-4-A0251309-GB-en.pdf
https://www.carlroth.com/medias/SDB-0272-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDUwNDN8YXBwbGljYXRpb24vcGRmfGFEVTBMMmcxTUM4NU1qQTJNalUxTmpFMk1ETXdMMU5FUWw4d01qY3lYMFJGWDBWT0xuQmtaZ3xiMDRiZDI0N2JjYjJjYTY0NjY2MGU2MTlhNDRmODk3MDljNzYwNzkzODE3MDUwNTNmMDU3NDNmODczOGMwMWIx
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1627353/docs?utm_src=pdf-body#2-ethylbenzene-1-sulfonamide-proper-disposal-handling-guide-1
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

toxicity, landfill disposal is prohibited in best-practice laboratory management. High-
temperature incineration (

) is required to break the sulfur-nitrogen bond and capture the resulting sulfur oxides (

) in the scrubber systems of the waste facility.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Excess Reagent)

Use this for expired bottles, synthesis yield, or spill cleanup residues.[1]

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.
Avoid metal containers if the waste is potentially acidic or wet.

e Labeling:
o Primary Tag: "Hazardous Waste - Solid Organic.”
o Constituents: Write "2-Ethylbenzene-1-sulfonamide" clearly.
o Hazard Checkbox: Check "Toxic" and "Irritant."

o Packing: Double-bag the primary container in a clear polyethylene bag to prevent surface
contamination of the outer container during transport.

» Storage: Store in the "Solid Waste" satellite accumulation area. Keep away from oxidizers.

Protocol B: Disposal of Solutions (Reaction Mixtures/HPLC
Waste)

Use this if the compound is dissolved in solvents like Methanol, DMSO, or DCM.[1]
e Segregation (The Critical Step):

o If solvent is Halogenated (e.g., DCM, Chloroform): Dispose in Halogenated Organic Waste
carboy.
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o If solvent is Non-Halogenated (e.g., Methanol, Acetone, DMSO): Dispose in Non-
Halogenated Organic Waste carboy.

e Concentration Check: If the concentration of sulfonamide is

, mark the container as "High Load" to alert the disposal vendor.

e pH Verification: Ensure the waste stream pH is between 4 and 10. If the solution is highly
acidic (e.g., from a workup), neutralize it before adding it to the organic waste carboy to
prevent exothermic polymerization or gas evolution in the drum.

Part 4: Regulatory Classification (RCRA)

For US-based laboratories, compliance with the Resource Conservation and Recovery Act
(RCRA) is mandatory.

e Status for 2-ethylbenzene-1-
Classification _ Notes
sulfonamide

It does not have a specific EPA
P-List / U-List Not Listed waste code (unlike Saccharin
U202).[1]

Unless mixed with flammables

Characteristic Waste Likely Not Characteristic )
(D001) or corrosives (D002).[1]

It is classified as "Non-
regulated chemical waste" by
Generator Status Process Waste federal code, but must be
managed as hazardous due to
SDS guidelines (Sensitizer).[1]

The waste vendor will code
Final Disposition Fuel Blending / Incineration this for destruction via rotary

kiln incineration.[1]

Part 5: Visual Workflow (Decision Logic)

The following diagram outlines the decision process for segregating this specific waste stream.
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Waste: 2-Ethylbenzene-1-sulfonamide

Physical State?

Pure Solid / Spill Debris dissolved in Solution

Solvent Type?

Y

Bin: SOLID ORGANIC
(HDPE Jar)

Contains Halogens No Halogens

Halogenated Solvent Non-Halogenated Solvent
(DCM, CHCI3) (MeOH, DMSO, Acetone)

Carboy: HALOGENATED Carboy: NON-HALOGENATED
(GELRED)) (Clear/Blue Tag)

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating sulfonamide waste streams based on physical state
and solvent carrier.[1]

Part 6: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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